Pd/C-catalyzed direct formylation of aromatic iodides to aryl aldehydes using carbon dioxide as a C1 resource†
Chemical Communications Pub Date: 2014-01-08 DOI: 10.1039/C3CC49365B
Abstract
Pd/C-catalyzed direct formylation of aromatic iodides to aryl aldehydes using CO2 as a C1 resource was realized for the first time in the presence of hydrosilanes and base DBU under mild conditions, giving a series of aldehydes in good yields.
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